Cas no 1261968-39-1 (3-(4-Chloro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid)

• Product Name: 3-(4-Chloro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid
• CAS No: 1261968-39-1
• MF: C₁₅H₁₀ClNO₆
• MW: 335.696003437042
• MDL: MFCD18322702
• CID: 2766617
• PubChem ID: 53228521
• Update Time: 2025-11-02

3-(4-Chloro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-CHLORO-3-METHOXYCARBONYLPHENYL)-5-NITROBENZOIC ACID
• 1261968-39-1
• 4'-Chloro-3'-(methoxycarbonyl)-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-Chloro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95%
• MFCD18322702
• DTXSID90692054
• 3-(4-Chloro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid

• MDL： MFCD18322702
• Inchi： 1S/C15H10ClNO6/c1-23-15(20)12-7-8(2-3-13(12)16)9-4-10(14(18)19)6-11(5-9)17(21)22/h2-7H,1H3,(H,18,19)
• InChI Key： ZGRUBXILBPPXIO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 335.02
• Monoisotopic Mass: 335.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: 3.4

Additional information on 3-(4-Chloro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid

Comprehensive Overview of 3-(4-Chloro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid (CAS No. 1261968-39-1)

3-(4-Chloro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid (CAS No. 1261968-39-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This nitrobenzoic acid derivative features a unique molecular structure combining a chloro-substituted phenyl ring, methoxycarbonyl group, and nitrobenzoic acid moiety, making it valuable for various synthetic applications. Recent studies highlight its potential as a key intermediate in developing novel therapeutic agents, particularly in inflammation and metabolic disorder research.

The compound's molecular formula C15H10ClNO6 and molecular weight 335.7 g/mol reflect its moderately complex structure. Researchers particularly value its electron-withdrawing nitro group and carboxylic acid functionality, which enable diverse chemical modifications. Current literature suggests growing interest in using 3-(4-Chloro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid for designing targeted drug delivery systems, aligning with the pharmaceutical industry's focus on precision medicine approaches.

In material science applications, this compound demonstrates intriguing properties for developing advanced organic semiconductors and photoactive materials. The conjugated system created by its aromatic rings and functional groups shows potential for organic electronic devices, responding to the global push for sustainable energy solutions. Researchers are investigating its charge transport characteristics and photophysical behavior, particularly for applications in organic photovoltaics and OLED technologies.

The synthesis of 3-(4-Chloro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid typically involves multi-step organic reactions, with careful control of reaction conditions being crucial for optimal yield and purity. Recent process optimization studies have focused on green chemistry approaches, including solvent selection and catalyst systems, reflecting the chemical industry's commitment to sustainable practices. Analytical characterization commonly employs HPLC, NMR spectroscopy, and mass spectrometry techniques to verify structural integrity.

From a commercial perspective, the demand for CAS 1261968-39-1 has shown steady growth, particularly from research institutions and specialty chemical manufacturers. The compound's pricing reflects its specialized nature and the complexity of its synthesis. Current market trends indicate increasing interest from pharmaceutical companies exploring its potential as a building block for kinase inhibitors and other targeted therapies, following recent publications demonstrating its utility in medicinal chemistry.

Handling and storage recommendations for 3-(4-Chloro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid follow standard laboratory protocols for organic compounds. Proper storage conditions typically include protection from moisture and light at controlled temperatures. Researchers emphasize the importance of using appropriate personal protective equipment when working with this material, in line with modern laboratory safety standards.

The scientific literature contains numerous references to CAS 1261968-39-1 in recent years, particularly in patents related to pharmaceutical compositions and material science applications. This growing body of research underscores the compound's versatility and potential for various high-value applications. Ongoing studies continue to explore its reactivity patterns and potential derivatization pathways, contributing to the expanding knowledge base of nitroaromatic compounds with complex substitution patterns.

Future research directions for 3-(4-Chloro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid may focus on its potential in bioconjugation chemistry and as a precursor for more complex molecular architectures. The compound's unique combination of functional groups makes it particularly interesting for developing multifunctional materials with tailored properties. As synthetic methodologies advance, we anticipate seeing expanded applications of this interesting chemical entity across multiple scientific disciplines.